Cas no 221226-19-3 (1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)-)
1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)- is a chiral diamine derivative characterized by its stereospecific (1R,2R) configuration. This compound is notable for its role as a ligand in asymmetric catalysis, particularly in transition-metal-catalyzed reactions, where its rigid backbone and chelating properties enhance enantioselectivity. The presence of phenyl and benzyl substituents contributes to its steric and electronic tuning capabilities, making it valuable for applications in synthetic organic chemistry, such as hydrogenation and cross-coupling reactions. Its high purity and defined stereochemistry ensure reproducible performance in chiral synthesis, offering researchers precise control over reaction outcomes.
221226-19-3 structure
Product Name:1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)-
CAS No:221226-19-3
MF:C28H28N2
MW:392.535326957703
CID:1410977
Update Time:2025-06-07
1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)-
- (1R,2R)-N,N'-Bis(phenylmethyl)-1,2-diphenyl-1,2-ethanediamine
-
- Inchi: 1S/C28H28N2/c1-5-13-23(14-6-1)21-29-27(25-17-9-3-10-18-25)28(26-19-11-4-12-20-26)30-22-24-15-7-2-8-16-24/h1-20,27-30H,21-22H2/t27-,28-/m1/s1
- InChI Key: QEUWNGJNPLRKLR-VSGBNLITSA-N
- SMILES: N(CC1C=CC=CC=1)[C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 392.22544
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM329800-1g |
(1R,2R)-N,N'-Bis(phenylmethyl)-1,2- diphenyl-1,2-ethanediamine |
221226-19-3 | 95%+ | 1g |
$92 | 2022-06-11 | |
| Chemenu | CM329800-10g |
(1R,2R)-N,N'-Bis(phenylmethyl)-1,2- diphenyl-1,2-ethanediamine |
221226-19-3 | 95%+ | 10g |
$736 | 2022-06-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA884-50mg |
1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)- |
221226-19-3 | 97+% | 50mg |
74.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA884-200mg |
1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)- |
221226-19-3 | 97+% | 200mg |
247.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R61170-1g |
(1R,2R)-N,N’-dibenzyl-1,2-diphenylethane-1,2-diamine |
221226-19-3 | 1g |
¥2178.0 | 2021-09-04 | ||
| Chemenu | CM329800-1g |
(1R,2R)-N,N'-Bis(phenylmethyl)-1,2- diphenyl-1,2-ethanediamine |
221226-19-3 | 95%+ | 1g |
$92 | 2021-08-18 | |
| Chemenu | CM329800-10g |
(1R,2R)-N,N'-Bis(phenylmethyl)-1,2- diphenyl-1,2-ethanediamine |
221226-19-3 | 95%+ | 10g |
$736 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R853953-1g |
(1R,2R)-N,N'-Bis(phenylmethyl)-1,2-diphenyl-1,2-ethanediamine |
221226-19-3 | ≥95%,≥99%e.e. | 1g |
¥1,530.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R853953-100mg |
(1R,2R)-N,N'-Bis(phenylmethyl)-1,2-diphenyl-1,2-ethanediamine |
221226-19-3 | ≥95%,≥99%e.e. | 100mg |
¥84.60 | 2022-10-10 | |
| eNovation Chemicals LLC | Y1235644-1g |
1R,2R-N,N'-bis(phenylMethyl)-1,2-diphenyl-1,2-EthanediaMine |
221226-19-3 | 98% | 1g |
$100 | 2024-06-06 |
1,2-Ethanediamine, 1,2-diphenyl-N,N'-bis(phenylmethyl)-, (1R,2R)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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